SID-530
Description
SID-530 is an intravenous formulation containing docetaxel, a semi-synthetic, second-generation taxane derived from a compound found in the European yew tree, Taxus baccata, with potential antineoplastic activity. Taxol analogue SID 530 binds to and stabilizes tubulin, inhibiting microtubule disassembly, which results in cell-cycle arrest at the G2/M phase and cell death.
Scientific Research Applications
Cloud Particle and Aerosol Morphology Characterization
The Small Ice Detector (SID-2), a precursor to SID-530, has been utilized extensively in atmospheric research. SID-2 is a laser scattering device used aboard the Facility for Atmospheric Airborne Research (FAAM) BAe-146 aircraft. It provides valuable in-situ data on cloud particle concentration, size, and shape in various atmospheric conditions, including stratocumulus and cirrus clouds. This technology is pivotal for characterizing cloud particle shapes, particularly for particles smaller than the resolution of commonly used ice crystal imaging probes, enhancing our understanding of atmospheric processes (Cotton et al., 2010).
Early Ice Detection in Maritime Cumuli
Another application of the Small Ice Detector, specifically the SID-2H variant, has been demonstrated in the detection of small ice particles in tropical maritime cumulus clouds. During the Ice in Clouds Experiment—Tropical (ICE-T) field campaign, SID-2H's performance was evaluated against other probes. It successfully identified water drops and distinguished between round and irregular particle shapes in water-dominated clouds. This capability is essential for understanding the early stages of ice formation in cloud environments (Johnson et al., 2014).
Biomarker Analysis Using Stable-Isotope Dilution LC–MS
Stable-isotope dilution (SID) methodology, combined with LC–MS/MS, is a crucial technique in biomarker research. It offers high analytical specificity for quantitative determinations of small-molecule and protein biomarkers. This method is widely used in the discovery and validation of biomarkers for various diseases, demonstrating the importance of SID in rigorous biomarker analysis (Ciccimaro & Blair, 2010).
Chemical Interactions Sensing with Microcantilevers
In the realm of chemical sensing, microcantilever technology has shown promise. This technology, which encompasses SID-530-like applications, involves detecting chemical interactions through mechanical motion. The versatility of this approach lies in its application to various chemical and biological substances, ranging from volatile organics to DNA hybridization. It represents a significant advancement in the field of chemical sensors and has broad implications for scientific research (Goeders et al., 2008).
Characterization of Protein Quaternary Structure
Surface-induced dissociation (SID) methods, particularly in tandem mass spectrometry, are critical for studying the structural characteristics of native protein complexes. SID facilitates the analysis of protein complexes and is instrumental in the exploration of the interface interactions within these complexes. This application has broad implications for understanding complex biological structures and functions (Stiving et al., 2018).
